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Compound of Interest

Compound Name: 4,4'-Sulfonylbis(bromobenzene)

Cat. No.: B1266426

In-Depth Technical Guide: 4,4'-
Sulfonylbis(bromobenzene)

CAS Number: 2050-48-8

This technical guide provides comprehensive information on the chemical compound 4,4'-
Sulfonylbis(bromobenzene), also known as bis(4-bromophenyl) sulfone. It is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis. This document outlines its chemical properties, safety data, and a detailed
experimental protocol for its synthesis.

Chemical and Physical Properties

4,4'-Sulfonylbis(bromobenzene) is a symmetrical aromatic sulfone with a bromine atom
substituted on each of the para positions of the phenyl rings. Its chemical structure and
properties make it a valuable intermediate in organic synthesis.
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Property Value Reference
CAS Number 2050-48-8 [1]
Molecular Formula C12HsBr202S [1]
Molecular Weight 376.06 g/mol [1]
IUPAC Name L-bromo-4-(4- [1]

bromophenyl)sulfonylbenzene

Bis(4-bromophenyl) sulfone,

Synonyms 4,4'-Dibromodiphenyl sulfone
Appearance Solid

Melting Point Not available

Boiling Point Not available

Solubility Not available

Safety and Hazard Information

According to the European Chemicals Agency (ECHA), 4,4'-Sulfonylbis(bromobenzene) is
classified as a hazardous substance.[2] The following tables summarize the GHS hazard
classifications and precautionary statements.

SHS H | Classificati

Hazard Class Hazard Category Hazard Statement
Serious eye damage/eye H319: Causes serious eye
N Category 2 o

irritation irritation

Skin corrosion/irritation - Causes skin irritation

Specific target organ toxicity — ] S
] - May cause respiratory irritation
single exposure

Hazardous to the aquatic May cause long lasting harmful

environment, long-term hazard effects to aquatic life
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Data sourced from ECHA CLP notifications.[2]

HS Pictograms

.Exclamation Mark

Signal Word:Warning[2]

Precautionary Statements
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Code Statement
Prevention
Avoid breathing
P261 _
dust/fume/gas/mist/vapours/spray.
P264 Wash skin thoroughly after handling.
pP271 Use only outdoors or in a well-ventilated area.
pP273 Avoid release to the environment.
280 Wear protective gloves/protective clothing/eye
protection/face protection.
Response
IF ON SKIN: Wash with plenty of soap and
P302+P352
water.
IF INHALED: Remove person to fresh air and
P304+P340 ,
keep comfortable for breathing.
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.
p312 Call a POISON CENTER or doctor/physician if
you feel unwell.
If skin irritation occurs: Get medical
P332+P313 ) )
advice/attention.
If eye irritation persists: Get medical
P337+P313 i )
advice/attention.
P362 Take off contaminated clothing and wash before
reuse.
Storage
Store in a well-ventilated place. Keep container
P403+P233

tightly closed.
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P405 Store locked up.

Disposal

PEOL Dispose of contents/container to an approved
waste disposal plant.

Toxicological Data

Specific quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median
lethal concentration) for 4,4'-Sulfonylbis(bromobenzene) are not readily available in the
searched literature. For related compounds, such as 4-bromobenzenesulfonyl chloride, the
toxicological properties have not been fully investigated.[3][4] It is advised to handle 4,4'-
Sulfonylbis(bromobenzene) with the appropriate safety precautions for a hazardous
chemical, assuming high toxicity in the absence of complete data.

Experimental Protocol: Synthesis of 4,4'-
Sulfonylbis(bromobenzene)

The following protocol is based on a patented method for the preparation of bis(4-
bromophenyl) sulfone.[5] This synthesis involves the bromination of diphenyl sulfoxide followed
by oxidation.

Materials and Equipment

o Diphenyl sulfoxide

» Glacial acetic acid

o Water

e Bromine

o Hydrogen peroxide (or other suitable oxidizing agent)
» Round-bottom flask with a reflux condenser

o Stirring apparatus
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e Heating mantle
« Filtration apparatus (e.g., Buchner funnel)

o Standard laboratory glassware

Experimental Procedure

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a stirrer,
dissolve diphenyl sulfoxide in a mixture of glacial acetic acid and water.

o Bromination: Heat the mixture to a temperature between 80-100°C. To this heated solution,
carefully add bromine. The reaction mixture is maintained at this temperature to facilitate the
bromination of the diphenyl sulfoxide.

o Oxidation: After the bromination is complete, an oxidizing agent, such as hydrogen peroxide,
is added to the reaction mixture.[5] This step oxidizes the intermediate to the final product,
bis(4-bromophenyl) sulfone.

« |solation and Purification: After a reaction time of approximately 2 hours, the mixture is
cooled and diluted with water.[5] The crude product precipitates out of the solution and is
collected by suction filtration. The collected solid is washed with water and then dried. The
purity of the obtained bis(4-bromophenyl) sulfone can be assessed using techniques such as
Gas Chromatography (GC).[5]

Logical Workflow for the Synthesis of 4,4'-
Sulfonylbis(bromobenzene)
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Synthesis of 4,4'-Sulfonylbis(bromobenzene)
1. Dissolve Diphenyl Sulfoxide
in Glacial Acetic Acid and Water

Heating

(2. Heat to 80-100°C)

Reagent Addition

3. Add Bromine

4. Add Oxidizing Agent
(e.g., Hydrogen Peroxide)

ork-up

5. Cool and Dilute with Water

Precipitation

6. Filter to Isolate Crude Product

Purification

(7. Wash with Water and Dry)

Final Product

G. Pure 4,4'-SuIfonbeis(bromobenzeneD

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of 4,4'-Sulfonylbis(bromobenzene).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4,4'-Sulfonylbis(bromobenzene) CAS number and
safety data]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266426#4-4-sulfonylbis-bromobenzene-cas-
number-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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